MSX-130

• CAS: 4051-59-6
• Molecular Formula: C36H26N4
• Molecular Weight: 514.6 g/mol
• InChI: InChI=1S/C36H26N4/c1-5-13-25(14-6-1)31-32(26-15-7-2-8-16-26)38-35(37-31)29-21-23-30(24-22-29)36-39-33(27-17-9-3-10-18-27)34(40-36)28-19-11-4-12-20-28/h1-24H,(H,37,38)(H,39,40)
• InChIKey: MKRQQXYFSWSAIS-UHFFFAOYSA-N

MSX-130 CXCR4 Antagonist Overview & Comparator Landscape

MSX-130 (CAS 4051-59-6) is a synthetic, small-molecule antagonist of C-X-C chemokine receptor type 4 (CXCR4), belonging to the 2,2′-(1,4-phenylene)bis[4,5-diphenyl-1H-imidazole] chemical class [1]. It was first disclosed in a 2007 structure–activity relationship (SAR) study that mapped the pharmacophore of the bicyclam AMD3100 onto simplified non‑peptide templates, yielding a series of symmetrical bis‑imidazole CXCR4 ligands that includes the nanomolar-potency clinical candidate WZ811 [2]. Although MSX-130 shares the same imidazole‑phenyl‑imidazole core as the most potent members of this series, its receptor‑binding profile is markedly weaker, placing it in a distinct functional category that is directly relevant to experimental design and compound selection [3].

Low-affinity CXCR4 antagonist from bis-imidazole series

Structurally matched negative control for SAR studies

Weak binding profile supports assay calibration anchor

• [1] Zhan, W.; Liang, Z.; Zhu, A.; Kurtkaya, S.; Shim, H.; Snyder, J. P.; Liotta, D. C. Discovery of Small Molecule CXCR4 Antagonists. J. Med. Chem. 2007, 50 (23), 5655–5664. https://doi.org/10.1021/jm070679i View Source
• [2] Zhan, W.; Liang, Z.; Zhu, A.; Kurtkaya, S.; Shim, H.; Snyder, J. P.; Liotta, D. C. Discovery of Small Molecule CXCR4 Antagonists. J. Med. Chem. 2007, 50 (23), 5655–5664. https://doi.org/10.1021/jm070679i View Source
• [3] TargetMol. MSX-130 Product Information – Bioactivity Summary (ChEMBL data source). https://www.targetmol.cn/compound/msx-130 View Source

MSX-130 Procurement – Non-Interchangeability Rationale

CXCR4 antagonists span an extreme range of binding affinities—from sub‑nanomolar to millimolar—and their functional profiles diverge correspondingly; a compound’s utility as a positive control, a chemical probe, or a negative control is entirely dictated by its quantitative potency in a defined assay system. MSX‑130 occupies the low‑micromolar affinity end of the spectrum (IC₅₀/EC₅₀ > 1000 nM in a competitive TN14003‑displacement assay on MDA‑MB‑231 cells [1]), whereas WZ811, the lead compound from the same discovery series, exhibits sub‑nanomolar affinity (EC₅₀ = 0.3 nM in the identical assay format [2]). Substituting any high‑potency CXCR4 antagonist for MSX‑130 without verifying the target concentration window will confound dose–response interpretation, generate misleading SAR conclusions, and invalidate comparator experiments that rely on a low‑affinity baseline. This non‑interchangeability is the primary reason why MSX‑130 must be explicitly specified by CAS number during procurement rather than ordered by generic target annotation alone.

Attribute

MSX‑130 (Target)

WZ811 (High‑affinity analog)

Binding profile

Low‑micromolar affinity

Sub‑nanomolar affinity

Functional outcome

Minimal receptor antagonism at typical assay concentrations

Potent cAMP modulation and chemotaxis inhibition

Even within the same chemical series, large affinity gaps (≥3,000‑fold) make compounds non‑interchangeable; substituting a high‑potency analog for MSX‑130 may shift dose–response interpretation and invalidate comparator controls that rely on a low‑affinity baseline.

• [1] TargetMol. MSX-130 Product Information – Bioactivity Summary (ChEMBL data source). https://www.targetmol.cn/compound/msx-130 View Source
• [2] Zhan, W.; Liang, Z.; Zhu, A.; Kurtkaya, S.; Shim, H.; Snyder, J. P.; Liotta, D. C. Discovery of Small Molecule CXCR4 Antagonists. J. Med. Chem. 2007, 50 (23), 5655–5664. https://doi.org/10.1021/jm070679i View Source

MSX-130 Head-to-Head Comparison with CXCR4 Antagonists

CXCR4 Competitive-Binding Affinity vs. WZ811

In the primary competitive‑binding assay that defined the MSX chemotype—measuring displacement of biotinylated TN14003 from CXCR4 on MDA‑MB‑231 cells—MSX‑130 yielded IC₅₀ and EC₅₀ values both exceeding 1000 nM, classifying it as a low‑affinity antagonist [1]. Under the same assay conditions, compound 32 (WZ811) from the identical chemical series exhibited an EC₅₀ of 0.3 nM, representing a >3,300‑fold difference in target engagement [2]. This quantitative gap is intrinsic to the structure of the two molecules: WZ811 bears a 1,4‑phenylenebis(methylene)‑di(pyridin‑2‑amine) motif, whereas MSX‑130 is the symmetrical bis‑(4,5‑diphenyl‑1H‑imidazole) congener that lacks the terminal pyridyl groups required for high‑affinity interaction with the CXCR4 binding pocket identified in the SAR study [2].

Binding affinity

Head‑to‑head comparison

MSX‑130 IC₅₀/EC₅₀ >1,000 nM
vs. WZ811 EC₅₀ 0.3 nM (MDA‑MB‑231 cells)

Supports low‑affinity CXCR4 antagonist baseline

Same bis‑imidazole scaffold; >3,300‑fold affinity gap

Evidence Dimension	CXCR4 competitive binding affinity (displacement of biotin‑TN14003)
Target Compound Data	IC₅₀ > 1000 nM; EC₅₀ > 1000 nM
Comparator Or Baseline	WZ811 (compound 32): EC₅₀ = 0.3 nM
Quantified Difference	>3,300‑fold lower affinity for MSX‑130
Conditions	Competitive binding assay, biotin‑labeled TN14003 probe, MDA‑MB‑231 cells; reported in J. Med. Chem. 2007, 50, 5655–5664 and TargetMol ChEMBL summary

Why This Matters

MSX‑130 serves as a validated low‑affinity CXCR4 antagonist from the same chemical series as the high‑affinity clinical lead WZ811, enabling experimenters to benchmark concentration‑dependent target effects against a structurally related negative‑control baseline without changing chemotype.

• [1] TargetMol. MSX-130 Product Information – Bioactivity Summary (ChEMBL data source). https://www.targetmol.cn/compound/msx-130 View Source
• [2] Zhan, W.; Liang, Z.; Zhu, A.; Kurtkaya, S.; Shim, H.; Snyder, J. P.; Liotta, D. C. Discovery of Small Molecule CXCR4 Antagonists. J. Med. Chem. 2007, 50 (23), 5655–5664. https://doi.org/10.1021/jm070679i View Source

Functional cAMP Modulation vs. WZ811 & AMD3100

WZ811 inhibits SDF‑1‑mediated cAMP reduction in U87 glioma cells with an EC₅₀ of 1.2 nM, and AMD3100 (plerixafor) inhibits CXCL12‑mediated chemotaxis with IC₅₀ values of 44 nM (cell‑free) and 5.7 nM (cell‑based) . In contrast, the TargetMol ChEMBL‑curated summary explicitly notes that MSX‑130 displays “weak or no significant binding affinity and activity” in the same competitive‑binding assay format, and no functional cAMP‑modulation or Matrigel‑invasion data have been reported for MSX‑130 in peer‑reviewed literature, consistent with its low target‑engagement level [1]. Direct functional head‑to‑head data are unavailable; this entry is therefore classified as cross‑study comparable based on the shared assay platform and target pathway.

Functional cAMP response

Cross‑study comparable

No measurable functional activity reported (binding >1,000 nM)
vs. WZ811 cAMP EC₅₀ 1.2 nM; AMD3100 chemotaxis IC₅₀ 44 nM / 5.7 nM

Minimal functional antagonism at standard assay concentrations

Inferred from binding; functional gap ≥830‑fold vs WZ811

Evidence Dimension	SDF‑1/CXCL12‑mediated cAMP modulation
Target Compound Data	No measurable functional activity reported; binding IC₅₀/EC₅₀ > 1000 nM
Comparator Or Baseline	WZ811: cAMP EC₅₀ = 1.2 nM (U87 glioma); AMD3100: chemotaxis IC₅₀ = 44 nM (cell‑free) / 5.7 nM (cell‑based)
Quantified Difference	Functional potency gap ≥ 830‑fold (vs. WZ811) based on binding‑affinity lower bound
Conditions	SDF‑1‑stimulated cAMP assay (U87 cells) for WZ811; CXCL12‑mediated chemotaxis for AMD3100; MSX‑130 functional data inferred from binding assay (MDA‑MB‑231 cells, biotin‑TN14003 displacement)

Why This Matters

The absence of measurable functional CXCR4 antagonism at sub‑micromolar concentrations means MSX‑130 can be deployed as a chemical‑series‑matched inactive control in functional assays, helping isolate compound‑specific pharmacology from off‑target effects driven by the imidazole scaffold.

• [1] TargetMol. MSX-130 Product Information – Bioactivity Summary (ChEMBL data source). https://www.targetmol.cn/compound/msx-130 View Source

Solubility & Formulation vs. Hydrophilic CXCR4 Antagonists

MSX‑130 is practically insoluble in water and ethanol, and requires anhydrous DMSO for dissolution, achieving a maximum solubility of approximately 2–3 mg/mL (≈ 3.9–5.8 mM) in DMSO . This solubility profile contrasts sharply with the hydrochloride salt of plerixafor (AMD3100·8HCl), which is freely soluble in water at >10 mg/mL, and with AMD3465·6HBr, which is also formulated in aqueous buffers [1]. The limited DMSO solubility of MSX‑130 imposes a practical upper‑bound concentration in cell‑based assays (e.g., ≤ 50 µM final DMSO concentration when using a 10 mM stock), which must be factored into experimental protocols; more soluble CXCR4 antagonists can be tested at ≥ 10‑fold higher concentrations without exceeding solvent‑toxicity thresholds.

Solubility profile

Cross‑study comparable

DMSO: 2–3 mg/mL (~3.9–5.8 mM); Water: insoluble; Ethanol: insoluble

Requires DMSO stock preparation; narrow concentration window

Aqueous solubility >100‑fold lower than AMD3100·8HCl

Evidence Dimension	Aqueous and DMSO solubility
Target Compound Data	DMSO: 2–3 mg/mL (≈ 3.9–5.8 mM); Water: insoluble; Ethanol: insoluble
Comparator Or Baseline	AMD3100·8HCl: water >10 mg/mL; AMD3465·6HBr: water‑soluble salt form
Quantified Difference	Aqueous solubility >100‑fold lower for MSX‑130 vs. AMD3100·8HCl
Conditions	Solubility data as reported by Selleckchem (DMSO batch solubility), Fisher Scientific, and vendor certificates of analysis; room temperature (≈ 25 °C)

Why This Matters

MSX‑130’s requirement for organic‑solvent stock preparation and its narrow DMSO‑solubility window make it unsuitable for protocols requiring aqueous dilution series or high‑throughput screening with fixed DMSO limits; buyers should select MSX‑130 only when the experimental design specifically requires a low‑affinity, symmetrical bis‑imidazole CXCR4 ligand and can accommodate the solubility constraints.

• [1] Abcam. AMD3465 hexahydrobromide (ab120809) – Water‑soluble CXCR4 antagonist with 8‑fold greater affinity than AMD3100. https://www.abcam.co.jp View Source

Photochemical & Halochromic Properties

MSX‑130 exhibits halochromic behavior (solvent‑dependent color change) and, when used as the host in a host:guest complex with trichloroacetic acid, displays distinct excitation/emission maxima at 382/466 nm [1]. These photophysical properties are intrinsic to the extended bis‑imidazole aromatic system and are not shared by non‑imidazole CXCR4 antagonists such as AMD3100 (a bicyclam), WZ811 (a dipyridylamine), or AMD3465 (a monocyclam). Although no quantitative side‑by‑side photophysical comparison with other bis‑imidazole CXCR4 ligands has been published, the documented fluorescence properties make MSX‑130 a viable probe for imaging‑based occupancy assays or for studying ligand‑receptor interactions using fluorescence polarization techniques that are inaccessible with non‑fluorescent CXCR4 antagonists.

Fluorescence properties

Class‑level inference

Ex 382 nm / Em 466 nm (host:guest complex with trichloroacetic acid)

Potential probe for fluorescence‑based CXCR4 occupancy studies

Not shared by AMD3100, WZ811, AMD3465; data to verify

Evidence Dimension	Fluorescence excitation/emission maxima in host:guest complex
Target Compound Data	Excitation 382 nm / Emission 466 nm (complex with trichloroacetic acid)
Comparator Or Baseline	AMD3100, WZ811, AMD3465: no intrinsic fluorescence reported
Quantified Difference	Qualitative difference; MSX‑130 is fluorescent, comparators are non‑fluorescent under standard conditions
Conditions	Host:guest complex formation with trichloroacetic acid; measurement method not fully specified in vendor documentation

Why This Matters

Researchers requiring a fluorescent CXCR4‑binding probe for microscopy or binding‑site occupancy studies may find MSX‑130 uniquely suitable among commercial CXCR4 small molecules, provided its low affinity is compatible with the experimental design.

• [1] Cayman Chemical (via Neta Scientific) / Bertin Bioreagent. MSX-130 is an imidazole; host:guest complex with trichloroacetic acid displays excitation/emission maxima of 382/466 nm. https://bertin-bioreagent.cvmh.fr View Source

MSX-130 High-Value Application Scenarios

Structurally Matched Negative Control in CXCR4 SAR

Because MSX‑130 shares the bis‑imidazole scaffold of the clinical candidate WZ811 but exhibits >3,300‑fold lower target affinity [1], it is the optimal negative control for experiments that aim to attribute pharmacological effects specifically to CXCR4 engagement rather than to scaffold‑related off‑target interactions. Including MSX‑130 alongside WZ811 allows researchers to differentiate between chemotype‑driven cytotoxicity and receptor‑mediated anti‑metastatic activity in invasion and migration assays.

Low-Affinity CXCR4 Binding Benchmark

MSX‑130’s IC₅₀ > 1000 nM in the TN14003‑displacement assay on MDA‑MB‑231 cells [2] establishes a quantitative lower‑affinity anchor for CXCR4 binding‑assay validation. When screening novel CXCR4 ligands, including MSX‑130 as a low‑affinity reference compound enables calibration of assay sensitivity and dynamic range, ensuring that newly identified hits with intermediate potency can be reliably ranked between the high‑affinity control (e.g., WZ811, EC₅₀ 0.3 nM) and the low‑affinity baseline.

Fluorescence Imaging of CXCR4 Occupancy

Owing to its documented excitation/emission maxima (382/466 nm) when complexed with trichloroacetic acid [3], MSX‑130 can serve as a fluorescent probe for imaging CXCR4‑expressing cells, provided the low binding affinity is compensated by sufficiently high probe concentration and careful washing protocols. This application is unique among commercially available small‑molecule CXCR4 antagonists, none of which possess intrinsic fluorescence suitable for direct microscopic visualization.

Application

Selection Property

Validation Focus

CXCR4 SAR matched-negative control

Bis‑imidazole scaffold identity

Distinguishing chemotype‑driven vs receptor‑mediated effects

CXCR4 binding assay calibration

Low‑affinity quantitative anchor

Assay sensitivity and dynamic range confirmation

Fluorescence‑based CXCR4 occupancy imaging

Intrinsic UV‑excitable fluorescence

Probe concentration and wash‑step optimization

• [1] Zhan, W.; Liang, Z.; Zhu, A.; Kurtkaya, S.; Shim, H.; Snyder, J. P.; Liotta, D. C. Discovery of Small Molecule CXCR4 Antagonists. J. Med. Chem. 2007, 50 (23), 5655–5664. https://doi.org/10.1021/jm070679i – WZ811 EC₅₀ = 0.3 nM vs. MSX‑130 EC₅₀ > 1000 nM View Source
• [2] TargetMol. MSX-130 Product Information – Bioactivity Summary (ChEMBL data source). https://www.targetmol.cn/compound/msx-130 View Source
• [3] Cayman Chemical / Bertin Bioreagent. MSX-130 host:guest complex fluorescence data: excitation 382 nm, emission 466 nm. https://bertin-bioreagent.cvmh.fr View Source